Cas no 1163714-88-2 (4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1163714-88-2
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 5230829
• Update Time: 2025-06-18

4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide
• 4-amino-1-methyl-N-pyridin-2-ylpyrazole-3-carboxamide
• Z1259206290

• Inchi： 1S/C10H11N5O/c1-15-6-7(11)9(14-15)10(16)13-8-4-2-3-5-12-8/h2-6H,11H2,1H3,(H,12,13,16)
• InChI Key： NMEVBJICVPYCEY-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(C)N=1)N)NC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 0.5
• Topological Polar Surface Area: 85.8

Additional information on 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide

Professional Introduction to 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1163714-88-2)

4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide, identified by its CAS number 1163714-88-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug design. The presence of multiple functional groups, including an amino group, a methyl group, and a pyridine moiety, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The pyridin-2-yl substituent in the molecular structure of 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide plays a crucial role in determining its pharmacological properties. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The specific positioning of the pyridine ring at the N-(pyridin-2-yl) position enhances the compound's potential to modulate biological pathways, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The compound 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide has been studied for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. Its molecular structure allows for interactions with multiple biological targets, which is a key factor in designing drugs with broad-spectrum activity.

One of the most compelling aspects of 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide is its versatility as a building block for drug development. The presence of an amino group at the 4-position and a carboxamide moiety at the 3-position provides multiple sites for chemical modification. This flexibility enables researchers to tailor the compound's properties, such as solubility, bioavailability, and target specificity, to meet specific therapeutic needs.

Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates like 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors involved in disease pathways. For instance, it has been demonstrated that derivatives of this compound can interact with Janus kinases (JAKs), which are implicated in inflammatory responses. This interaction suggests that 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide could be a valuable lead compound for developing anti-inflammatory agents.

The carboxamide group in the molecular structure also contributes to the compound's potential biological activity. Carboxamides are known to exhibit diverse pharmacological effects, including analgesic, anti-inflammatory, and antiviral properties. By incorporating this functional group into 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide, researchers can leverage these known properties to develop new therapeutic strategies.

Another area of interest is the use of 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide in combination therapies. The ability of this compound to interact with multiple targets makes it an ideal candidate for combination drug regimens. Such combinations can enhance therapeutic efficacy while minimizing side effects. Preliminary studies have shown promising results when 4-amino-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide is used in conjunction with other drugs targeting different pathways.

The synthesis of 4-amino-1-methyl-N-(pyridin-2-y)l]-1H-pyrazole -3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also enhance the scalability of production, which is crucial for pharmaceutical applications.

In conclusion, 4-amino - 11 -methyl -N -( py ridine - 12 y l ) - 11 H - py ra zol e - 32 ca rbo x am ide ( CAS No . 11637 14 -88 - 2 ) represents a significant advancement in pharmaceutical chemistry . Its unique molecular structure , characterized by functional groups such as amino , methyl , and py ridine moieties , positions it as a promising candidate for further development into therapeutic agents . Ongoing research continues to explore its potential applications across various medical fields , highlighting its importance as a building block for innovative drug discovery . As our understanding of biological pathways grows , compounds like this are poised to play an increasingly critical role in addressing complex diseases and improving patient outcomes . p >